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Compound of Interest

Tert-butyl 5-methyl-1,4-diazepane-
Compound Name:
1-carboxylate

Cat. No.: B045294

Technical Guide: 1-Boc-5-methyl-1,4-diazepane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 1-Boc-5-methyl-1,4-diazepane. The information is compiled from various chemical
and safety data sources to support its application in research and development.

Core Chemical and Physical Properties

1-Boc-5-methyl-1,4-diazepane, systematically named tert-butyl 5-methyl-1,4-diazepane-1-
carboxylate, is a heterocyclic organic compound. It is a derivative of diazepane, featuring a
tert-butoxycarbonyl (Boc) protecting group on one of the nitrogen atoms and a methyl group at
the 5-position.

General and Physical Properties
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Property

Value

Source

Molecular Formula

C11H22N202

[1]2]

Molecular Weight 214.305 g/mol [1][2]
Appearance Solid [2]
Density 1.0+ 0.1 g/cm3 [1]
Boiling Point 288.3 £ 23.0 °C at 760 mmHg [1]
Flash Point 128.2 +22.6 °C [1]

Vapor Pressure

0.0 £ 0.6 mmHg at 25°C

[1]

lentif | .

Identifier/Descriptor Value Source

CAS Number 194032-42-3 [1]
tert-butyl 5-methyl-1,4-

IUPAC Name _ [1]
diazepane-1-carboxylate
1S/C11H22N202/c1-9-8-12-6-

InChl 5-7-13(9)10(14)15- [2]
11(2,3)4/h9,12H,5-8H2,1-4H3
FPUHWSHGYILARO-

InChl Key [2]
UHFFFAOYSA-N
CC1CNCCCN1C(=0)0OC(C)

SMILES [2]
(©)¢c

MDL Number MFCD18432596 [2]

PubChem Substance ID 329792754 [2]

Experimental Protocols

While a specific, detailed synthesis protocol for 1-Boc-5-methyl-1,4-diazepane was not found in

the immediate search results, a general procedure for the synthesis of related N-Boc-1,4-diaza-

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.chemsrc.com/en/cas/194032-42-3_1005378.html
https://www.sigmaaldrich.com/CA/en/product/aldrich/cds019386
https://www.chemsrc.com/en/cas/194032-42-3_1005378.html
https://www.sigmaaldrich.com/CA/en/product/aldrich/cds019386
https://www.sigmaaldrich.com/CA/en/product/aldrich/cds019386
https://www.chemsrc.com/en/cas/194032-42-3_1005378.html
https://www.chemsrc.com/en/cas/194032-42-3_1005378.html
https://www.chemsrc.com/en/cas/194032-42-3_1005378.html
https://www.chemsrc.com/en/cas/194032-42-3_1005378.html
https://www.chemsrc.com/en/cas/194032-42-3_1005378.html
https://www.chemsrc.com/en/cas/194032-42-3_1005378.html
https://www.sigmaaldrich.com/CA/en/product/aldrich/cds019386
https://www.sigmaaldrich.com/CA/en/product/aldrich/cds019386
https://www.sigmaaldrich.com/CA/en/product/aldrich/cds019386
https://www.sigmaaldrich.com/CA/en/product/aldrich/cds019386
https://www.sigmaaldrich.com/CA/en/product/aldrich/cds019386
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

5-cycloheptanones provides a relevant experimental framework. This process involves a
Beckmann rearrangement of a ketoxime precursor.

General Synthesis of N-Boc-1,4-diaza-5-cycloheptanone:

Reaction Setup: A solution of the precursor ketoxime (0.01 mol) in tetrahydrofuran (THF, 10
mL) is prepared.

Reagent Addition: T3P (15 mol%, 50% solution in ethyl acetate) is added to the solution.

Reaction Conditions: The reaction mixture is stirred at reflux for 1-4 hours under a nitrogen
atmosphere.

Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC).

Workup: Upon completion, the solvent is removed under reduced pressure. The residue is
diluted with distilled water (20 mL).

Extraction: The aqueous layer is extracted with ethyl acetate (2 x 20 mL).

Purification: The combined organic phases are washed sequentially with a saturated sodium
bicarbonate (NaHCOs) solution (1 x 10 mL) and brine. The organic phase is then dried over
anhydrous sodium sulfate (Na2S0Oa4) and concentrated under reduced pressure to yield the
product.

Process Visualization

The following diagram illustrates a generalized workflow for the synthesis and purification of a
diazepane derivative, based on common organic synthesis techniques.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Generalized Synthesis and Purification Workflow
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Caption: Generalized workflow for the synthesis and purification of a diazepane derivative.
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Safety, Handling, and Storage

For related compounds, such as (R)-Benzyl 5-methyl-1,4-diazepane-1-carboxylate, the
following safety precautions are advised and should be considered for 1-Boc-5-methyl-1,4-
diazepane in the absence of specific data.

» Handling: Wear appropriate personal protective equipment (PPE), including gloves, eye
protection, and a lab coat. Use only in a well-ventilated area or under a chemical fume hood.
Avoid breathing dust, vapors, mist, or gas. Wash hands thoroughly after handling.[3]

o Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.

[3]
o First Aid:

o If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult
a physician.

o In case of skin contact: Wash off with soap and plenty of water. Consult a physician.

o In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

o If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Consult a physician.

o Fire Fighting: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as
extinguishing media. Wear self-contained breathing apparatus for firefighting if necessary.[4]

o Disposal: Dispose of this material and its container at a licensed professional waste disposal
service.[4]

It is important to note that the toxicological properties of 1-Boc-5-methyl-1,4-diazepane have
not been thoroughly investigated.[4] All handling and experimental procedures should be
conducted with appropriate caution by trained personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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